Cas no 1211780-62-9 (N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide)

• Product Name: N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide
• CAS No: 1211780-62-9
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• MDL: MFCD13412088
• CID: 5321536
• PubChem ID: 45820796
• Update Time: 2025-11-01

N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N-(3-cyanophenyl)-2-methyl-
• N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide

• MDL： MFCD13412088
• Inchi： 1S/C14H17N3O/c1-11-5-2-3-8-17(11)14(18)16-13-7-4-6-12(9-13)10-15/h4,6-7,9,11H,2-3,5,8H2,1H3,(H,16,18)
• InChI Key： YRCIRJSJMGYZPI-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(C#N)=C2)=O)CCCCC1C

Additional information on N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide

Recent Advances in the Study of N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide (CAS: 1211780-62-9)

N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide (CAS: 1211780-62-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery. This research brief synthesizes the latest findings related to this compound, providing insights into its current status and future directions.

The compound, with the molecular formula C14H17N3O, belongs to the class of piperidine carboxamides, which are known for their diverse biological activities. Recent research has highlighted its role as a modulator of specific biological targets, including enzymes and receptors implicated in various diseases. For instance, studies have demonstrated its inhibitory effects on certain kinases, making it a promising candidate for the development of kinase inhibitors in oncology.

One of the key areas of investigation has been the synthesis and optimization of N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide derivatives to enhance their pharmacological profiles. Researchers have employed structure-activity relationship (SAR) studies to identify critical functional groups that contribute to its bioactivity. These efforts have led to the discovery of analogs with improved potency, selectivity, and pharmacokinetic properties, paving the way for preclinical development.

In addition to its potential as a kinase inhibitor, recent studies have explored its application in neurodegenerative diseases. Preliminary data suggest that the compound may exhibit neuroprotective effects by modulating pathways involved in oxidative stress and inflammation. These findings are particularly relevant for conditions such as Alzheimer's and Parkinson's diseases, where current treatment options are limited.

Another notable aspect of the research on N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide is its use as a chemical probe to study biological systems. Its ability to selectively bind to specific targets has made it a valuable tool for understanding disease mechanisms and identifying novel therapeutic interventions. This dual role as both a potential drug candidate and a research tool underscores its versatility in the field.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-(3-cyanophenyl)-2-methylpiperidine-1-carboxamide (CAS: 1211780-62-9) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its multifaceted roles in disease modulation, highlighting its significance in the field. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential in various disease contexts.